(4R)-4-Hydroxy-1-methylpyrrolidin-2-one
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Overview
Description
“(4R)-4-Hydroxy-1-methylpyrrolidin-2-one” is a chemical compound with the molecular formula C5H9NO2 and a molecular weight of 115.13 . It is typically available in powder form .
Molecular Structure Analysis
The InChI code for “(4R)-4-Hydroxy-1-methylpyrrolidin-2-one” is 1S/C5H9NO2/c1-6-3-4(7)2-5(6)8/h4,7H,2-3H2,1H3/t4-/m1/s1 . This indicates that the compound has a pyrrolidinone ring, with a hydroxy group at the 4-position and a methyl group attached to the nitrogen atom.
Physical And Chemical Properties Analysis
It is typically stored at a temperature of 4 degrees Celsius .
Scientific Research Applications
Microinjection Techniques
(4R)-4-Hydroxy-1-methylpyrrolidin-2-one: plays a crucial role in microinjection techniques. Specifically:
- CellTram 4r Air/Oil Microinjectors : These manual microinjectors are used for oil-free micromanipulation and gentle cell holding in suspension. The CellTram 4r Air variant is pneumatic and suitable for uptake and injection of cells (e.g., sperm or ES cells). It performs comparably to oil-filled injectors. The CellTram 4r Oil , on the other hand, is hydraulic, oil-filled, and optimized for leakage-free work and easy oil filling. Both models are compatible with common micromanipulation systems and work best with Calibre Scientific manipulators .
Nutrient Management in Agriculture
The adoption of 4R practices (Right Source, Right Rate, Right Time, Right Place) in agriculture is critical for sustainable nutrient management. Specifically:
- Reducing Fertilizer Overapplication : Overusing fertilizers leads to nutrient losses, including runoff, ammonia emissions, and denitrification. Implementing 4R practices helps optimize nutrient application, reduce environmental impact, and enhance farmer profitability .
Environmental Stewardship
Understanding the impacts of 4R adoption is essential for environmental stewardship. For instance:
- Western Lake Erie Watershed : Researchers measure and model the effects of 4R practices in this watershed, aiming to improve water quality and ecosystem health .
Cell Manipulation and Research
In the realm of cell manipulation and research:
- TransferMan 4r Micromanipulator : Calibre Scientific’s flagship micromanipulator, the TransferMan 4r, ensures optimal results for various micromanipulation requirements. When combined with other cell manipulation products, it forms an ideal system for supporting cell manipulation applications .
Safety and Hazards
The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
(4R)-4-hydroxy-1-methylpyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2/c1-6-3-4(7)2-5(6)8/h4,7H,2-3H2,1H3/t4-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRVPVSMWSPGZSV-SCSAIBSYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CC1=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C[C@@H](CC1=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4R)-4-Hydroxy-1-methylpyrrolidin-2-one | |
CAS RN |
252642-41-4 |
Source
|
Record name | (4R)-4-hydroxy-1-methylpyrrolidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.